Cas no 1448027-49-3 (2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1448027-49-3
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5406462
• Update Time: 2025-10-28

2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[[1-[(4-Ethylphenyl)sulfonyl]-4-piperidinyl]oxy]pyrazine
• 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C17H21N3O3S/c1-2-14-3-5-16(6-4-14)24(21,22)20-11-7-15(8-12-20)23-17-13-18-9-10-19-17/h3-6,9-10,13,15H,2,7-8,11-12H2,1H3
• InChI Key： VLOYLUVVRHOUDR-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC=C(CC)C=C3)(=O)=O)CC2)=NC=CN=C1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.1±55.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine

Recent Advances in the Study of 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine (CAS: 1448027-49-3)

The compound 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine (CAS: 1448027-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperidine-pyrazine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process, including the sulfonylation of piperidine derivatives and subsequent coupling with pyrazine intermediates. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine exhibits potent activity against certain enzyme targets, such as kinases and G-protein-coupled receptors (GPCRs). In vitro assays demonstrated its high selectivity and affinity, suggesting its potential as a lead compound for developing new therapeutics. For instance, a recent study highlighted its inhibitory effects on a specific kinase implicated in inflammatory diseases, with IC50 values in the nanomolar range. These findings underscore its therapeutic relevance in conditions like rheumatoid arthritis and autoimmune disorders.

In addition to its kinase inhibitory properties, 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine has also been investigated for its role in modulating cellular signaling pathways. Research published in Cell Chemical Biology (2024) explored its impact on the PI3K/AKT/mTOR pathway, a critical regulator of cell growth and survival. The compound was found to disrupt pathway activation in cancer cell lines, leading to reduced proliferation and increased apoptosis. These results position it as a potential candidate for oncology drug development, particularly in cancers with dysregulated PI3K signaling.

Despite these promising findings, challenges remain in the clinical translation of 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to improve its oral absorption and half-life. Additionally, toxicology studies are underway to assess its safety profile, a critical step before advancing to human trials.

In conclusion, 2-{[1-(4-ethylbenzenesulfonyl)piperidin-4-yl]oxy}pyrazine (CAS: 1448027-49-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structure and biological activity make it a valuable scaffold for developing novel therapeutics. Ongoing studies aim to address its limitations and unlock its full potential, paving the way for future clinical applications. The continued exploration of this compound highlights the dynamic interplay between chemistry and biology in advancing medical science.